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Compound of Interest

Compound Name: Fumarate hydratase-IN-1

Cat. No.: B1139325

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing Fumarate hydratase-IN-1
as a potent inhibitor of fumarate hydratase (FH) and for measuring the enzyme's activity. The
protocols are intended for use in basic research, drug discovery, and cancer metabolism
studies.

Introduction to Fumarate Hydratase and its Inhibitor

Fumarate hydratase (FH), also known as fumarase, is a key enzyme in the Krebs cycle,
catalyzing the reversible hydration of fumarate to L-malate.[1][2] It exists in both mitochondrial
and cytosolic isoforms, playing a crucial role in cellular energy metabolism and the metabolism
of amino acids and fumarate.[2][3] Dysregulation of FH activity is associated with several
diseases, including a rare and aggressive form of kidney cancer, Hereditary Leiomyomatosis
and Renal Cell Cancer (HLRCC).[3][4][5]

Fumarate hydratase-IN-1 is a cell-permeable inhibitor of fumarate hydratase.[6][7] It has
demonstrated antiproliferative activity against a variety of cancer cell lines, with its cytotoxic
effects being particularly pronounced under glucose-deprived conditions.[5][8] This makes it a
valuable tool for studying the metabolic vulnerabilities of cancer cells and for the development
of novel therapeutic strategies.
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Quantitative Data Summary

The following tables summarize the key quantitative data for Fumarate hydratase-IN-1 and a
typical colorimetric fumarate hydratase activity assay.

Table 1. Fumarate Hydratase-IN-1 Properties and Efficacy

Parameter Value Reference

Mean IC50 2.2 uM [6]19]

] SW620, ACHN, HCT-116,
Cell Line Examples [6][8][°]
PC3, SK-MEL-28

Inhibition of Fumarate

Mechanism of Action [6]
Hydratase

Cell Permeability Yes [61[7]

Solubility (in DMSO) =50 mg/mL 9]

Table 2: Typical Fumarate Hydratase Activity Assay Parameters

Parameter Value/Range Reference

o NADH-coupled enzymatic
Assay Principle ) [10]
reaction

] Colorimetric (Absorbance at
Detection Method [10][11]
565 nm or 450 nm)

Linear Detection Range 0.4 to 70 U/L [10]
Incubation Time 10 - 60 minutes [10][11]
Temperature 25°C or 37°C [10]

Signaling Pathway and Experimental Workflow
Diagrams
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Fumarate Hydratase Signaling Pathway in Cancer
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Caption: Fumarate hydratase inhibition leads to fumarate accumulation, HIF-1a stabilization,

and oncogenic signaling.

Experimental Workflow for Fumarate Hydratase Activity Assay
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Sample & Reagent Preparation Assay Execution
Prepare Sample Pipette H20, Calibrator,
(Cell Lysate, Tissue Homogenate) and Samples into 96-well plate

Y

Prepare Working Reagent Add Working Reagent (WR)

(Assay Buffer, Enzymes, Substrate, NAD/MTT) to all wells
/
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Incubate at 25°C or 37°C

Data Acquisi;ion & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1139325#fumarate-hydratase-activity-assay-with-
fumarate-hydratase-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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